Cas no 1805937-12-5 (2-Bromo-4-fluoro-6-iodopyridine)
2-Bromo-4-fluoro-6-iodopyridine is a halogenated pyridine derivative with a versatile reactivity profile, making it a valuable intermediate in organic synthesis and pharmaceutical research. The presence of bromo, fluoro, and iodo substituents at the 2, 4, and 6 positions, respectively, allows for selective functionalization via cross-coupling reactions, nucleophilic substitutions, or metal-catalyzed transformations. Its electron-deficient pyridine core enhances reactivity in heterocyclic chemistry, while the halogen diversity enables precise structural modifications. This compound is particularly useful in the development of agrochemicals, pharmaceuticals, and advanced materials. High purity and stability under standard conditions further support its utility in demanding synthetic applications.
1805937-12-5 structure
Product Name:2-Bromo-4-fluoro-6-iodopyridine
CAS No:1805937-12-5
MF:C5H2BrFIN
MW:301.882956027985
CID:4803233
Update Time:2025-05-28
2-Bromo-4-fluoro-6-iodopyridine Chemical and Physical Properties
Names and Identifiers
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- 2-Bromo-4-fluoro-6-iodopyridine
-
- Inchi： 1S/C5H2BrFIN/c6-4-1-3(7)2-5(8)9-4/h1-2H
- InChI Key： CIMVUSSUPRVOOJ-UHFFFAOYSA-N
- SMILES： IC1C=C(C=C(N=1)Br)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 103
- XLogP3: 2.7
- Topological Polar Surface Area: 12.9
2-Bromo-4-fluoro-6-iodopyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029013206-250mg |
2-Bromo-4-fluoro-6-iodopyridine |
1805937-12-5 | 95% | 250mg |
$1,029.00 | 2022-04-01 | |
| Alichem | A029013206-1g |
2-Bromo-4-fluoro-6-iodopyridine |
1805937-12-5 | 95% | 1g |
$3,155.55 | 2022-04-01 |
2-Bromo-4-fluoro-6-iodopyridine Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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